Cas no 2228705-29-9 (methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate)
methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate
- EN300-1835651
- 2228705-29-9
- methyl 2-hydroxy-2-[1-(1H-pyrrol-2-yl)cyclopropyl]acetate
-
- Inchi: 1S/C10H13NO3/c1-14-9(13)8(12)10(4-5-10)7-3-2-6-11-7/h2-3,6,8,11-12H,4-5H2,1H3
- InChI Key: LJWGKQHZBOJAQM-UHFFFAOYSA-N
- SMILES: OC(C(=O)OC)C1(C2=CC=CN2)CC1
Computed Properties
- Exact Mass: 195.08954328g/mol
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 62.3Ų
methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1835651-0.05g |
methyl 2-hydroxy-2-[1-(1H-pyrrol-2-yl)cyclopropyl]acetate |
2228705-29-9 | 0.05g |
$1513.0 | 2023-09-19 | ||
| Enamine | EN300-1835651-0.1g |
methyl 2-hydroxy-2-[1-(1H-pyrrol-2-yl)cyclopropyl]acetate |
2228705-29-9 | 0.1g |
$1585.0 | 2023-09-19 | ||
| Enamine | EN300-1835651-0.25g |
methyl 2-hydroxy-2-[1-(1H-pyrrol-2-yl)cyclopropyl]acetate |
2228705-29-9 | 0.25g |
$1657.0 | 2023-09-19 | ||
| Enamine | EN300-1835651-0.5g |
methyl 2-hydroxy-2-[1-(1H-pyrrol-2-yl)cyclopropyl]acetate |
2228705-29-9 | 0.5g |
$1728.0 | 2023-09-19 | ||
| Enamine | EN300-1835651-1.0g |
methyl 2-hydroxy-2-[1-(1H-pyrrol-2-yl)cyclopropyl]acetate |
2228705-29-9 | 1g |
$1801.0 | 2023-05-24 | ||
| Enamine | EN300-1835651-2.5g |
methyl 2-hydroxy-2-[1-(1H-pyrrol-2-yl)cyclopropyl]acetate |
2228705-29-9 | 2.5g |
$3530.0 | 2023-09-19 | ||
| Enamine | EN300-1835651-5.0g |
methyl 2-hydroxy-2-[1-(1H-pyrrol-2-yl)cyclopropyl]acetate |
2228705-29-9 | 5g |
$5221.0 | 2023-05-24 | ||
| Enamine | EN300-1835651-10.0g |
methyl 2-hydroxy-2-[1-(1H-pyrrol-2-yl)cyclopropyl]acetate |
2228705-29-9 | 10g |
$7742.0 | 2023-05-24 | ||
| Enamine | EN300-1835651-1g |
methyl 2-hydroxy-2-[1-(1H-pyrrol-2-yl)cyclopropyl]acetate |
2228705-29-9 | 1g |
$1801.0 | 2023-09-19 | ||
| Enamine | EN300-1835651-5g |
methyl 2-hydroxy-2-[1-(1H-pyrrol-2-yl)cyclopropyl]acetate |
2228705-29-9 | 5g |
$5221.0 | 2023-09-19 |
methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate
Exploring Methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate (CAS No. 2228705-29-9): A Comprehensive Overview
In the realm of organic chemistry, methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate (CAS No. 2228705-29-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a cyclopropyl ring fused with a pyrrole moiety and an ester functional group, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular complexity and versatility make it a valuable candidate for pharmaceutical and agrochemical research, aligning with current trends in green chemistry and sustainable synthesis.
The growing demand for heterocyclic compounds in drug discovery has propelled the study of methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate. Researchers are particularly intrigued by its potential as a building block for small-molecule therapeutics, especially in targeting enzyme inhibition and receptor modulation. Recent studies highlight its relevance in medicinal chemistry, where its scaffold could be optimized for enhanced bioavailability and target specificity. This aligns with the broader industry focus on precision medicine and personalized therapies, addressing questions like "How can heterocycles improve drug efficacy?"—a frequently searched topic in scientific databases.
From a synthetic perspective, the compound’s ester and hydroxy groups offer opportunities for derivatization, enabling the creation of diverse analogs. This flexibility is crucial for structure-activity relationship (SAR) studies, a hot topic in computational chemistry and AI-driven drug design. Notably, the pyrrole ring’s electron-rich nature contributes to its reactivity, making it a candidate for catalysis and photochemical applications. Such properties resonate with searches like "role of pyrroles in catalysis" or "ester derivatives in organic synthesis," reflecting user interest in functional group transformations.
Environmental considerations also play a role in the compound’s appeal. As industries shift toward eco-friendly solvents and low-waste processes, the synthesis of methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate could benefit from microwave-assisted reactions or biocatalysis—topics trending in green chemistry forums. Its potential biodegradability and low toxicity profile further align with regulatory demands for safer chemicals, addressing queries such as "sustainable alternatives for traditional esters."
In conclusion, methyl 2-hydroxy-2-1-(1H-pyrrol-2-yl)cyclopropylacetate (CAS No. 2228705-29-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to material science—coupled with its relevance to sustainability trends, position it as a compound worthy of continued exploration. For researchers and industry professionals, understanding its properties and potential is key to unlocking new opportunities in molecular design and applied sciences.
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